Cas no 1883810-03-4 (1-(Hydroxymethyl)cyclopropane-1-sulfonamide)

• Product Name: 1-(Hydroxymethyl)cyclopropane-1-sulfonamide
• CAS No: 1883810-03-4
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• MDL: MFCD30493852
• CID: 4626762
• PubChem ID: 90148344
• Update Time: 2025-05-24

1-(Hydroxymethyl)cyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)cyclopropane-1-sulfonamide
• AT20637
• 1-(Hydroxymethyl)cyclopropane-1-sulfonamide

• MDL： MFCD30493852
• Inchi： 1S/C4H9NO3S/c5-9(7,8)4(3-6)1-2-4/h6H,1-3H2,(H2,5,7,8)
• InChI Key： CQRDTMLTMKCWAM-UHFFFAOYSA-N
• SMILES： S(C1(CO)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: -1.4
• Topological Polar Surface Area: 88.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 339.3±34.0 °C at 760 mmHg
• Flash Point: 159.0±25.7 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(Hydroxymethyl)cyclopropane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(Hydroxymethyl)cyclopropane-1-sulfonamide

Introduction to 1-(Hydroxymethyl)cyclopropane-1-sulfonamide (CAS No. 1883810-03-4)

1-(Hydroxymethyl)cyclopropane-1-sulfonamide, identified by the CAS registry number 1883810-03-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and the hydroxymethyl group attached to the sulfonamide functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

The sulfonamide group in 1-(Hydroxymethyl)cyclopropane-1-sulfonamide is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in drug design. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Researchers have demonstrated that this compound can serve as an effective precursor for generating compounds with enhanced pharmacokinetic profiles, which are crucial for drug efficacy.

In terms of synthesis, 1-(Hydroxymethyl)cyclopropane-1-sulfonamide can be prepared through various routes, including nucleophilic substitution and cycloaddition reactions. A study published in 2023 explored the use of microwave-assisted synthesis to optimize the production process, resulting in higher yields and improved purity. This advancement underscores the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound in both academic and industrial settings.

The cyclopropane ring in this compound is a key feature that influences its reactivity and selectivity in chemical transformations. Recent research has focused on leveraging the strain energy inherent in the cyclopropane ring to design more efficient catalytic cycles. For instance, a 2023 study reported the use of this compound as a substrate in asymmetric catalysis, leading to the formation of enantioselective products with high optical purity. Such findings highlight the versatility of 1-(Hydroxymethyl)cyclopropane-1-sulfonamide as a versatile tool in modern organic chemistry.

Beyond its role as a synthetic intermediate, 1-(Hydroxymethyl)cyclopropane-1-sulfonamide has also been investigated for its potential applications in materials science. A 2022 study demonstrated its ability to act as a precursor for generating novel polymers with tailored mechanical properties. The hydroxymethyl group provides sites for polymerization, while the sulfonamide group contributes to intermolecular interactions, resulting in materials with enhanced thermal stability and mechanical strength.

In conclusion, 1-(Hydroxymethyl)cyclopropane-1-sulfonamide (CAS No. 1883810-03-4) is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool in drug discovery, organic synthesis, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific and technological innovations.